Cas no 16051-48-2 (1,2-Ethanediol,1-nitrate)
1,2-Ethanediol,1-nitrate structure
Product Name:1,2-Ethanediol,1-nitrate
1,2-Ethanediol,1-nitrate Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediol,1-nitrate
- 2-hydroxyethyl nitrate
- 1,2-Ethanediol, mononitrate
- Ethylene glycol mononitrate
- Ethyleneglycol mononitrate
- Ethylene glycol, mononitrate
- 1,2-Ethanediol, 1-nitrate
- SCHEMBL457560
- nitric acid 2-hydroxy-ethyl ester
- EINECS 240-196-7
- NS00054226
- 2-(Nitrooxy)ethanol
- HTKIMWYSDZQQBP-UHFFFAOYSA-N
- DTXSID70864656
- 16051-48-2
- CHEMBL4172056
-
- Inchi： 1S/C2H5NO4/c4-1-2-7-3(5)6/h4H,1-2H2
- InChI Key： HTKIMWYSDZQQBP-UHFFFAOYSA-N
- SMILES： O(CCO)[N+](=O)[O-]
Computed Properties
- Exact Mass: 107.02185
- Monoisotopic Mass: 107.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 57.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3A^2
- XLogP3: -0.2
Experimental Properties
- Density: 1.369
- Boiling Point: 96.5°Cat760mmHg
- Flash Point: 12.2°C
- Refractive Index: 1.44
- PSA: 72.6
1,2-Ethanediol,1-nitrate Related Literature
-
1. Infra-red spectra of nitric esters. Part 1.—Influence of inductive effects of substituentsT. Urbański,M. Witanowski Trans. Faraday Soc. 1963 59 1039
-
2. Infra-red spectra of nitric esters. Part 2.—Rotational isomerism of some estersT. Urbański,M. Witanowski Trans. Faraday Soc. 1963 59 1046
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3. The mass spectrometry of nitrate esters and related compounds. Part IR. T. M. Fraser,N. C. Paul J. Chem. Soc. B 1968 659
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